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Compound of Interest

Compound Name: tert-Butyl phosphate

Cat. No.: B1201980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl dihydrogen phosphate, a

key organophosphate compound. It covers its chemical identity, physicochemical properties,

and its role in biochemical processes. This document is intended to serve as a valuable

resource for professionals in research and development.

Chemical Identity and Synonyms
tert-Butyl dihydrogen phosphate is an organophosphate ester characterized by a tert-butyl

group attached to a dihydrogen phosphate moiety.

IUPAC Name:tert-butyl dihydrogen phosphate

Synonyms:

t-Butyl phosphate

tert-Butyl phosphate

t-Butylphosphoric acid

Phosphoric acid, mono(1,1-dimethylethyl) ester

Physicochemical Properties
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The following table summarizes the key quantitative data for tert-butyl dihydrogen phosphate.

Property Value

Molecular Formula C₄H₁₁O₄P

Molecular Weight 154.10 g/mol

CAS Number 2382-75-4

Appearance Colorless liquid or solid

Boiling Point Decomposes

Density 1.12 g/cm³ (estimated)

Solubility Soluble in water and polar organic solvents

Experimental Protocols
Due to the limited availability of a specific, detailed experimental protocol for the synthesis of

tert-butyl dihydrogen phosphate in the public domain, a generalized procedure for the

preparation of monoalkyl phosphates is provided below. This protocol is based on established

principles of phosphorylation and should be adapted and optimized for the specific synthesis of

tert-butyl dihydrogen phosphate under appropriate laboratory conditions.

Generalized Synthesis of a Monoalkyl Phosphate Ester

This protocol describes a common method for the phosphorylation of an alcohol using

phosphoryl chloride (POCl₃).

Materials:

tert-Butanol (anhydrous)

Phosphoryl chloride (POCl₃)

Anhydrous pyridine or other suitable non-nucleophilic base

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
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Deionized water

Hydrochloric acid (1 M)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous tert-butanol and

anhydrous dichloromethane under a nitrogen atmosphere. The solution is cooled to 0°C in

an ice bath.

Addition of Base: Anhydrous pyridine is added dropwise to the stirred solution.

Addition of Phosphorylating Agent: A solution of phosphoryl chloride in anhydrous

dichloromethane is added dropwise to the reaction mixture via the dropping funnel over a

period of 30-60 minutes, maintaining the temperature at 0°C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Quenching: The reaction is carefully quenched by the slow addition of deionized water while

cooling the flask in an ice bath.

Work-up: The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed successively with 1 M

hydrochloric acid, saturated sodium bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure to yield the crude product.
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Purification: The crude tert-butyl dihydrogen phosphate can be purified by recrystallization or

column chromatography.

Role in Biochemical Pathways and Experimental
Workflows
tert-Butyl dihydrogen phosphate and similar phosphate esters are fundamental in various

biochemical processes, primarily as intermediates in phosphorylation reactions.

Phosphorylation is a critical post-translational modification that regulates protein function,

signal transduction, and energy metabolism.

Below are diagrams illustrating a generalized phosphorylation workflow and a representative

signaling pathway where phosphate transfer is a key event.

Diagram 1: Generalized Experimental Workflow for Phosphorylation
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Substrate (e.g., Alcohol)

Phosphorylation Reaction
Phosphorylating Agent

(e.g., tert-Butyl Dihydrogen Phosphate Precursor)

Phosphorylated Product Purification Analysis (e.g., NMR, MS)
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To cite this document: BenchChem. [An In-depth Technical Guide to tert-Butyl Dihydrogen
Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201980#tert-butyl-dihydrogen-phosphate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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